Cas no 72799-99-6 (3(2H)-Isoquinolinone, 2-acetyl-1,4-dihydro-1-phenyl-)

• Product name: 3(2H)-Isoquinolinone, 2-acetyl-1,4-dihydro-1-phenyl-
• CAS No: 72799-99-6
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1757587

3(2H)-Isoquinolinone, 2-acetyl-1,4-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 2-acetyl-1,4-dihydro-1-phenyl-

• Inchi： 1S/C17H15NO2/c1-12(19)18-16(20)11-14-9-5-6-10-15(14)17(18)13-7-3-2-4-8-13/h2-10,17H,11H2,1H3
• InChI Key： MTGMMZARHXTVTH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=C(C=CC=C2)CC(=O)N1C(C)=O

Computed Properties

• Exact Mass: 265.11035

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Melting Point: 123 °C(Solv: ethanol (64-17-5); ethyl ether (60-29-7))
• Boiling Point: 448.0±44.0 °C(Predicted)
• PSA: 37.38
• pka: -2.18±0.40(Predicted)